4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride

• CAS No.: 2731008-84-5
• Molecular Formula: C10H8ClF3N2O
• Molecular Weight: 264.6

Description

4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride is an organic compound known for its unique chemical structure and properties. It is often used as a building block in organic synthesis and has applications in various fields including chemistry, biology, and medicine. The compound is characterized by the presence of a trifluoromethoxy group attached to a phenyl ring, which is further connected to a pyrazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride typically involves the reaction of 4-(trifluoromethoxy)phenylhydrazine hydrochloride with appropriate reagents to form the pyrazole ring. One common method includes the cyclization of hydrazine derivatives with diketones or α,β-unsaturated carbonyl compounds under acidic or basic conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification through recrystallization or chromatography to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride can undergo various chemical reactions including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: The trifluoromethoxy group can participate in nucleophilic substitution reactions under appropriate conditions

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole oxides, while reduction can produce pyrazole derivatives with reduced functional groups .

Scientific Research Applications

4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride involves its interaction with specific molecular targets. The trifluoromethoxy group enhances the compound’s ability to bind to enzymes or receptors, thereby modulating their activity. This interaction can lead to inhibition or activation of biochemical pathways, depending on the target .

Comparison with Similar Compounds

Similar Compounds

4-(trifluoromethyl)phenylhydrazine: Similar structure but with a trifluoromethyl group instead of trifluoromethoxy.

4-(trifluoromethoxy)phenylhydrazine: Precursor in the synthesis of the target compound.

4-(trifluoromethyl)phenol: Contains a trifluoromethyl group attached to a phenol ring

Uniqueness

4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole hydrochloride is unique due to the presence of both the trifluoromethoxy group and the pyrazole ring, which confer distinct chemical and biological properties. This combination enhances its stability, reactivity, and potential for diverse applications .